Ethyl pyrazolo[1,5-b]pyridazine-2-carboxylate
Overview
Description
Pyrazolo[1,5-b]pyridazine is a type of nitrogen-containing heterocycle . These types of compounds are important in the discovery of potent bioactive agents in pharmaceuticals and agrochemicals .
Molecular Structure Analysis
The molecular structure of similar compounds has been determined using techniques like X-ray diffraction (XRD) and density functional theory (DFT) calculations .Chemical Reactions Analysis
The chemical reactions involving similar compounds often involve sequential site-selective cross-coupling reactions .Physical and Chemical Properties Analysis
The physical and chemical properties of these compounds can be influenced by factors such as the presence of different functional groups and the overall structure of the molecule .Scientific Research Applications
Heterocyclic Synthesis and Chemical Reactivity
Ethyl α-(3-carbamoyl-4,5,6,7-tetrahydrobenzo[b]thiophen-2-ylhydrazono)acetates have been prepared and used to synthesize pyran, pyridine, and pyridazine derivatives, highlighting the versatility of related compounds in heterocyclic chemistry. These compounds serve as key intermediates in the synthesis of complex heterocyclic systems, which are often found in biologically active molecules (Mohareb, Sherif, Gaber, Ghabrial, & Aziz, 2004).
Antibacterial Applications
Novel heterocyclic compounds containing a sulfonamido moiety, synthesized from precursors like ethyl {[4-N-(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenylazo}cyanoacetate, have shown promising antibacterial activities. This suggests that ethyl pyrazolo[1,5-b]pyridazine-2-carboxylate derivatives could be explored for their potential antibacterial properties (Azab, Youssef, & El-Bordany, 2013).
Anticancer Potential
The synthesis of imidazo[4,5-c]pyridines and imidazo[4,5-b]pyridines, which are structurally similar to pyrazolo[1,5-b]pyridazines, has been investigated for their anticancer activities. Such compounds have been shown to inhibit mitotic processes and possess significant antitumor activity, suggesting that this compound derivatives could have potential applications in cancer research (Temple, Rose, Comber, & Rener, 1987).
Synthetic Versatility
The reactivity of ethyl 6-amino-5-cyano-4-aryl-2-methyl-4H-pyran-3-carboxylates with various nucleophilic reagents to produce a range of heterocyclic derivatives underscores the synthetic versatility of such compounds. This reactivity profile suggests that this compound could be a valuable precursor in the synthesis of diverse heterocyclic compounds (Harb, Hesien, Metwally, & Elnagdi, 1989).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
ethyl pyrazolo[1,5-b]pyridazine-2-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9N3O2/c1-2-14-9(13)8-6-7-4-3-5-10-12(7)11-8/h3-6H,2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WFPBBKFWKUYPDY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=NN2C(=C1)C=CC=N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9N3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401200619 | |
Record name | Pyrazolo[1,5-b]pyridazine-2-carboxylic acid, ethyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401200619 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
191.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1408076-32-3 | |
Record name | Pyrazolo[1,5-b]pyridazine-2-carboxylic acid, ethyl ester | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1408076-32-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Pyrazolo[1,5-b]pyridazine-2-carboxylic acid, ethyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401200619 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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